Cas no 896282-20-5 (N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

Technical Introduction: N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is a specialized organic compound featuring a thiophene-sulfonyl-pyrrolidine scaffold linked to an ethanediamide moiety. Its structural complexity confers potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The thiophene and sulfonyl groups enhance electronic properties and binding affinity, while the pyrrolidine ring contributes to conformational rigidity. The ethanediamide linker offers versatility for further functionalization. This compound may exhibit favorable solubility and stability, making it suitable for exploratory synthesis in targeting enzyme inhibition or receptor modulation. Its precise applications depend on derivatization and biological evaluation.
N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide structure
896282-20-5 structure
Product Name:N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
CAS No:896282-20-5
MF:C12H17N3O4S2
MW:331.411080121994
CID:5924633
PubChem ID:18574887
Update Time:2025-06-08

N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N'-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
    • Ethanediamide, N1-methyl-N2-[[1-(2-thienylsulfonyl)-2-pyrrolidinyl]methyl]-
    • MLS001234466
    • SR-01000023468-1
    • N1-methyl-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
    • AKOS024661830
    • HMS3010H10
    • N-methyl-N'-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
    • 896282-20-5
    • CHEMBL1551272
    • SMR000811437
    • F2574-0496
    • SR-01000023468
    • N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
    • Inchi: 1S/C12H17N3O4S2/c1-13-11(16)12(17)14-8-9-4-2-6-15(9)21(18,19)10-5-3-7-20-10/h3,5,7,9H,2,4,6,8H2,1H3,(H,13,16)(H,14,17)
    • InChI Key: AHMUYFJSTWQNIW-UHFFFAOYSA-N
    • SMILES: C(NC)(=O)C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)=O

Computed Properties

  • Exact Mass: 331.06604838g/mol
  • Monoisotopic Mass: 331.06604838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.386±0.06 g/cm3(Predicted)
  • pka: 11.61±0.46(Predicted)

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Additional information on N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Comprehensive Overview of N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896282-20-5)

The compound N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896282-20-5) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiophene-2-sulfonyl group and a pyrrolidin-2-ylmethyl moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide aligns with this trend, as its structural complexity allows for targeted interactions with proteins and receptors. This compound is often discussed in the context of drug design optimization and structure-activity relationship (SAR) studies, which are critical for developing next-generation therapeutics.

The thiophene ring in this molecule is a notable feature, as it is a common scaffold in many FDA-approved drugs. Thiophene derivatives are known for their bioavailability and metabolic stability, making them attractive for medicinal chemistry. Additionally, the sulfonyl group enhances the compound's ability to form hydrogen bonds, which is essential for binding to biological targets. These properties have led to increased interest in CAS No. 896282-20-5 as a potential lead compound in oncology and neurology research.

From a synthetic chemistry perspective, the preparation of N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves multi-step reactions, including sulfonylation and amide coupling. These processes require careful optimization to ensure high yield and purity, which are critical for downstream applications. The compound's molecular weight and logP value also make it suitable for high-throughput screening (HTS) assays, a technique widely used in drug discovery.

Environmental and regulatory considerations are also important when working with this compound. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure safety. Researchers are increasingly focusing on green chemistry approaches to synthesize such compounds, minimizing waste and energy consumption. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing.

In summary, N-methyl-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896282-20-5) represents a fascinating area of research with broad implications for drug development and material science. Its unique structural features, combined with its potential biological activity, make it a compound worth watching in the coming years. As the scientific community continues to explore its applications, this molecule may soon find its place in the next wave of innovative therapeutics.

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